4-(benzyloxy)phenyl 3,4-dichlorobenzenesulfonate

• IUPAC Name: (4-phenylmethoxyphenyl) 3,4-dichlorobenzenesulfonate
• InChI: InChI=1S/C19H14Cl2O4S/c20-18-11-10-17(12-19(18)21)26(22,23)25-16-8-6-15(7-9-16)24-13-14-4-2-1-3-5-14/h1-12H,13H2
• InChI Key: LLVMSYFVEPVJRB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)OS(=O)(=O)C3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C19H14Cl2O4S
• Molecular Weight: 409.3 g/mol

Description

“4-(benzyloxy)phenyl 3,4-dichlorobenzenesulfonate” is likely an organic compound that contains a benzyloxy group (a benzene ring attached to an oxygen atom, which is attached to another benzene ring), a phenyl group (a benzene ring), and a dichlorobenzenesulfonate group (a benzene ring with two chlorine atoms and a sulfonate group).

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the introduction of the benzyloxy group, the dichlorobenzenesulfonate group, and the phenyl group. The exact methods would depend on the starting materials and the specific conditions required for each reaction.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these groups around the central carbon atom. The benzyloxy and phenyl groups are likely to be in a para- or meta- configuration, meaning they are on opposite sides or adjacent to each other on the benzene ring.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on the functional groups present. The benzyloxy group might undergo reactions typical of ethers, such as cleavage. The dichlorobenzenesulfonate group might undergo nucleophilic substitution or elimination reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would influence properties like solubility, melting point, boiling point, and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s used as a pharmaceutical, it might interact with biological molecules in specific ways to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. It’s important to handle all chemicals with appropriate safety measures, including using personal protective equipment and working in a well-ventilated area.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. It could be explored for use in various fields, such as pharmaceuticals, materials science, or chemical synthesis.